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Compound of Interest

4-Methyl-1,8-naphthyridine-2,7-
diol

cat. No.: B11911076

Compound Name:

An In-depth Technical Guide on 4-Methyl-1,8-
naphthyridine-2,7-diol

An Overview of a Sparsely Characterized Naphthyridine Derivative

This technical guide addresses the chemical properties and structure of 4-Methyl-1,8-
naphthyridine-2,7-diol. Despite a comprehensive search of available scientific literature and
chemical databases, it is important to note that this specific compound is not extensively
characterized. Consequently, detailed experimental data regarding its physicochemical
properties, biological activity, and associated signaling pathways are largely unavailable. This
guide summarizes the existing information and provides a broader context based on the well-
documented field of 1,8-naphthyridine derivatives.

Chemical Structure and Properties

4-Methyl-1,8-naphthyridine-2,7-diol exists in tautomeric forms, with the dione form, 4-methyl-
1,8-naphthyridine-2,7(1H,8H)-dione, being prevalent. This tautomerism is a common feature of
hydroxylated naphthyridine rings.

Structure:
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The chemical structure consists of a naphthyridine core, which is a diazaphenanthrene, with a

methyl group at position 4 and hydroxyl groups at positions 2 and 7. In its more stable dione

form, these are represented as carbonyl groups with adjacent nitrogen atoms being protonated.

Chemical Identity:

Property

Value

Source

IUPAC Name

4-methyl-1,8-naphthyridine-
2,7-diol

Tautomeric Form

4-methyl-1,8-naphthyridine-
2,7(1H,8H)-dione

CAS Number 7668-02-2 [11[2]
Molecular Formula CoHsN20:2 [2]
Molecular Weight 176.17 g/mol [2]

Physicochemical Properties:

Detailed experimental data for properties such as melting point, boiling point, and solubility are

not available in the reviewed literature. However, some computational predictions have been

reported:

Property Predicted Value Source
XLogP3-AA -0.7 [2]
Hydrogen Bond Donor Count 2 [2]
Hydrogen Bond Acceptor

ydrog p 5 2]
Count
Topological Polar Surface Area  58.2 A2 [2]

Spectroscopic Data
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Experimentally obtained spectroscopic data such as *H-NMR, 3C-NMR, Mass Spectrometry,
and IR spectra for 4-Methyl-1,8-naphthyridine-2,7-diol are not available in the public domain.

Synthesis and Experimental Protocols

While general synthetic methods for 1,8-naphthyridine derivatives are well-established, a
specific, detailed experimental protocol for the synthesis of 4-Methyl-1,8-naphthyridine-2,7-
diol could not be located. The synthesis of the 1,8-naphthyridine core often involves the
condensation of aminopyridines with dicarbonyl compounds or their equivalents.

Biological Activity and Signaling Pathways

There are no specific studies detailing the biological activity or the signaling pathways
associated with 4-Methyl-1,8-naphthyridine-2,7-diol. However, the 1,8-naphthyridine scaffold
IS a recognized "privileged structure” in medicinal chemistry, forming the core of numerous
biologically active compounds.[3][4]

Derivatives of 1,8-naphthyridine have been reported to exhibit a wide range of pharmacological
activities, including:

Antimicrobial[3]

Anticancer[5]

Anti-inflammatory[3]

Antiviral[3]

The biological effects of these compounds are often attributed to their ability to intercalate with
DNA or inhibit key enzymes such as topoisomerases.[6]

Due to the lack of specific data for 4-Methyl-1,8-naphthyridine-2,7-diol, no signaling pathway
or experimental workflow diagrams can be provided.

Conclusion

4-Methyl-1,8-naphthyridine-2,7-diol is a chemical entity for which basic identification is
available, but comprehensive experimental characterization is lacking in the current scientific

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b11911076?utm_src=pdf-body
https://www.benchchem.com/product/b11911076?utm_src=pdf-body
https://www.benchchem.com/product/b11911076?utm_src=pdf-body
https://www.benchchem.com/product/b11911076?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26548568/
https://pubmed.ncbi.nlm.nih.gov/33038911/
https://pubmed.ncbi.nlm.nih.gov/26548568/
https://www.researchgate.net/publication/337062098_Novel_18-Naphthyridine_Derivatives_Design_Synthesis_and_in_vitro_screening_of_their_cytotoxic_activity_against_MCF7_cell_line
https://pubmed.ncbi.nlm.nih.gov/26548568/
https://pubmed.ncbi.nlm.nih.gov/26548568/
https://www.researchgate.net/publication/353235006_18-naphthyridine_derivatives_An_updated_review_on_recent_advancements_of_their_myriad_biological_activities
https://www.benchchem.com/product/b11911076?utm_src=pdf-body
https://www.benchchem.com/product/b11911076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11911076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

literature. Researchers and drug development professionals interested in this specific molecule
may need to undertake its synthesis and subsequent detailed characterization to elucidate its
chemical and biological properties. The broader family of 1,8-naphthyridine derivatives,
however, remains a promising area for the discovery of new therapeutic agents.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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